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Compound of Interest

Compound Name: Boc-L-Valine-d8

Cat. No.: B586240 Get Quote

For researchers, scientists, and professionals in drug development, ensuring laboratory safety

is paramount. This guide provides essential safety and logistical information for the handling

and disposal of Boc-L-Valine-d8, a deuterated amino acid derivative. By adhering to these

procedural steps, you can minimize risks and maintain a secure research environment.

Essential Safety and Handling Protocols
When working with Boc-L-Valine-d8, which is a combustible solid, it is crucial to employ

appropriate personal protective equipment (PPE) to prevent exposure and ensure safety.[1]

The following table summarizes the recommended PPE and general handling guidelines.
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Personal Protective

Equipment (PPE)

Requirement and

Specification
Rationale

Eye Protection

Safety glasses with side

shields or goggles. A face

shield may also be necessary.

[2]

To protect eyes from dust

particles and potential

splashes.

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile rubber, >0.11 mm

thickness) inspected before

use.[3][4]

To prevent skin contact with

the chemical.

Respiratory Protection

NIOSH/CEN approved

respirator, such as a type N95

dust mask, is necessary when

dust is formed.[2]

To avoid inhalation of fine

particles which may cause

respiratory tract irritation.

Protective Clothing
A standard lab coat or other

suitable protective clothing.

To prevent contamination of

personal clothing and skin.

General Handling and Storage:

Handle in a well-ventilated area, preferably with local exhaust ventilation where dust can be

generated.

Avoid dust formation.

Wash hands thoroughly after handling and before breaks.

Store at room temperature, away from light and moisture, in a tightly closed container.

Physical and Chemical Properties
Understanding the physical and chemical properties of Boc-L-Valine-d8 is essential for safe

handling and storage.
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Property Value

Molecular Formula (CD₃)₂CDCD(NH-Boc)CO₂H

Molecular Weight 225.31 g/mol

Physical Form Solid

Melting Point 77-80 °C

Storage Class 11 - Combustible Solids

Procedural Workflow for Safe Handling
The following diagram illustrates the step-by-step process for the safe handling of Boc-L-
Valine-d8, from initial preparation to final disposal.
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Preparation

Handling

Cleanup & Disposal

Don Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator)

Ensure Well-Ventilated Area
(Fume Hood)

Weigh Boc-L-Valine-d8
(Minimize Dust)

Dissolve or Use in Reaction

Decontaminate Glassware & Surfaces

Collect Solid Waste in Labeled Container Collect Liquid Waste in Labeled Container

Dispose of Waste via Licensed Contractor

Click to download full resolution via product page

Safe Handling Workflow for Boc-L-Valine-d8

Spill and Emergency Procedures
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In the event of an accidental release, follow these procedures:

For non-emergency personnel: Use personal protective equipment, avoid dust formation and

breathing dust, and ensure adequate ventilation.

Containment: Sweep up the spilled solid material and place it in a suitable, closed container

for disposal.

Environmental Precautions: Prevent the substance from entering sewers and public waters.

Fire: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide as

extinguishing media. Firefighters should wear self-contained breathing apparatus.

Disposal Plan
Proper disposal of Boc-L-Valine-d8 and its containers is critical to prevent environmental

contamination and comply with regulations.

Chemical Disposal: Offer surplus and non-recyclable solutions to a licensed disposal

company. One recommended method is to dissolve or mix the material with a combustible

solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber.

Contaminated Materials: Any materials that have come into contact with the chemical, such

as gloves and weigh boats, should be collected in a sealed, labeled container and disposed

of as chemical waste.

Regulatory Compliance: All waste disposal must be conducted in accordance with local,

state, and federal regulations. Do not empty into drains.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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